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Compound of Interest

Compound Name: Benzyl p-aminobenzoate

Cat. No.: B041780 Get Quote

Introduction
Benzyl p-aminobenzoate (CAS No. 19008-43-6), also known as Benzyl 4-aminobenzoate, is

an ester of p-aminobenzoic acid and benzyl alcohol.[1][2] Its molecular structure lends it to

applications in organic synthesis, including the development of selective enzyme inhibitors and

potential therapeutics.[3] As with any specialized chemical reagent, a thorough understanding

of its safety profile is paramount for researchers and drug development professionals to ensure

safe handling, storage, and emergency preparedness.

This guide provides a comprehensive overview of the safety data for Benzyl p-
aminobenzoate. It is important to note that a complete, manufacturer-issued Safety Data

Sheet (SDS) for this specific compound is not readily available in the public domain. Therefore,

this document synthesizes available data from chemical suppliers and databases to provide the

most accurate safety profile possible. Where specific data is unavailable, this guide relies on

the Globally Harmonized System (GHS) classifications and general principles of laboratory

safety for compounds with similar hazard profiles.

Hazard Identification and GHS Classification
The primary hazards associated with Benzyl p-aminobenzoate are related to skin and eye

irritation. The available safety information indicates a GHS classification that warrants caution

during handling.

GHS Pictogram:
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Signal Word:Warning

Hazard Statements (H-Statements):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements (P-Statements):

P264: Wash hands and any exposed skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash it before reuse.

The causality behind these classifications lies in the chemical reactivity of the aminobenzoate

structure, which can interact with biological macromolecules in the skin and eyes, leading to an

inflammatory response.

Physical and Chemical Properties
Understanding the physical properties of Benzyl p-aminobenzoate is crucial for designing

experiments and for safe handling and storage.
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Property Value Source

CAS Number 19008-43-6 [1][2]

Molecular Formula C₁₄H₁₃NO₂ [1][2]

Molecular Weight 227.26 g/mol [1]

Physical Form Solid, Powder [4]

Melting Point 84.7 °C [2]

Boiling Point 411.8 ± 20.0 °C (Predicted) [2]

Flash Point 242.1 °C [2]

Safe Handling and Storage
The established hazards of skin and eye irritation dictate stringent handling and storage

protocols to minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)
The principle of minimizing exposure is a self-validating system; adherence to these measures

inherently reduces the risk of the hazardous outcomes identified in Section 1.

Ventilation: Work should be conducted in a well-ventilated area. For procedures that may

generate dust, a chemical fume hood is required.

Eye Protection: Chemical safety goggles or a face shield that conforms to EN166 (EU) or

OSHA 29 CFR 1910.133 (US) standards is mandatory.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. A lab coat or

other protective clothing is required to prevent skin contact.[5]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved particulate respirator should be used.
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Storage Conditions
Proper storage is essential to maintain the chemical's integrity and prevent accidental

exposure.

Container: Keep the container tightly closed in a dry place.

Atmosphere: Store in an inert atmosphere, in a dark place, at room temperature.

Incompatibilities: While specific incompatibility data for Benzyl p-aminobenzoate is scarce,

it is prudent to store it away from strong oxidizing agents, acids, and bases, which are

common incompatibilities for aminobenzoate compounds.[6]

Emergency and First-Aid Procedures
A rapid and informed response to accidental exposure is critical. The following protocols are

based on the known hazards of skin and eye irritation.

Exposure Response Workflow
The following diagram outlines the logical flow of actions in the event of an accidental

exposure.
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Accidental Exposure Occurs

Immediate Response Protocol

Symptom Evaluation & Medical Attention

Post-Incident Actions

Exposure Event
(Skin/Eye Contact, Inhalation, Ingestion)

Assess the Situation
(Ensure scene is safe)

IF ON SKIN:
Remove contaminated clothing.

Wash with plenty of soap and water.

Skin Contact

IF IN EYES:
Rinse cautiously with water for 15 mins.

Remove contact lenses.

Eye Contact

IF INHALED:
Move to fresh air.

Inhalation

IF SWALLOWED:
Rinse mouth.

Seek immediate medical attention.

Ingestion

Evaluate Skin:
Does irritation persist?

Evaluate Eyes:
Does irritation persist?

Monitor for delayed symptomsSeek Medical Advice/Attention
(Bring SDS/Chemical Info)

Yes NoYes No

Report incident to supervisor/
EH&S department

Decontaminate area and
dispose of waste properly

Click to download full resolution via product page

Caption: Workflow for responding to accidental exposure to Benzyl p-aminobenzoate.
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Step-by-Step First-Aid Protocols
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do. If eye irritation persists, get medical advice/attention.

Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap

and water. If skin irritation occurs, seek medical advice/attention. Wash contaminated

clothing before reuse.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[7] If symptoms occur, get medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[7] Do NOT induce

vomiting. Seek immediate medical attention.

Fire-Fighting and Spill-Response Measures
Fire-Fighting

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5]

Specific Hazards: The compound is likely combustible.[2] Thermal decomposition can lead to

the release of irritating gases and vapors, including carbon oxides (CO, CO₂) and nitrogen

oxides (NOx).[6][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[6][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1) to avoid contact with the skin and eyes and to

prevent inhalation of dust.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC348240050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348240050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348240050&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-aminobenzyl-alcohol.pdf
https://www.echemi.com/produce/pr2407241557-19008-43-6-benzyl-4-aminobenzoate.html
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-426_GB.pdf
https://www.fishersci.com/store/msds?partNumber=AC348240050&countryCode=US&language=en
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-426_GB.pdf
https://www.fishersci.com/store/msds?partNumber=AC348240050&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-aminobenzyl-alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment and Cleanup: Sweep up the solid material, avoiding dust generation, and place

it into a suitable, closed container for disposal.[7] Clean the spill area thoroughly with soap

and water.

Environmental Precautions: Do not let the product enter drains or surface water.

Toxicological and Ecological Information
Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) values for Benzyl p-
aminobenzoate, are not available in the reviewed literature. The primary known toxicological

effects are skin and serious eye irritation, as indicated by the GHS classification. No

information was found to indicate that the substance is carcinogenic, mutagenic, or a

reproductive toxicant.

Ecological Information
Detailed ecotoxicity data for Benzyl p-aminobenzoate is not available. However, related

aminobenzoate and benzoate compounds can be harmful or toxic to aquatic life.[6] Therefore,

it is imperative to prevent the release of this chemical into the environment. Dispose of the

substance and its container at an approved waste disposal plant.

Conclusion
While a complete safety data sheet for Benzyl p-aminobenzoate (CAS 19008-43-6) is not

readily available, the existing GHS classification and data from chemical suppliers provide a

clear directive for its safe use. The primary hazards are skin and eye irritation, which can be

effectively mitigated through the consistent use of appropriate engineering controls and

personal protective equipment. Adherence to the handling, storage, and emergency protocols

outlined in this guide is essential for protecting the health and safety of researchers and

ensuring environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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